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Abstract

(Hexylthio)-Cyclohexane, also known as Cyclohexyl hexyl sulfide, is an organosulfur compound
with the chemical formula C12H24S. While a known chemical entity with defined physical and
spectral properties, its history of discovery and the body of research surrounding it are not
extensively documented in publicly available literature. This technical guide provides a
comprehensive overview of the available information on (hexylthio)-Cyclohexane, including its
chemical identity, physical properties, and likely synthetic routes based on established
organosulfur chemistry. Due to the limited specific research on this compound, this guide also
contextualizes its properties and potential synthesis within the broader class of alkylthio
cyclohexanes. No significant biological activity or associated signaling pathways have been
reported for (hexylthio)-Cyclohexane.

Introduction and Historical Context

The precise history of the discovery of (hexylthio)-Cyclohexane is not well-documented in
scientific literature or patent filings. Its existence is confirmed through chemical databases and
spectral libraries, indicating it has been synthesized and characterized[1]. The compound,
registered with the CAS Number 7133-26-8, belongs to the family of thioethers, specifically
alkylthio alkanes[1].
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The broader class of cyclohexane derivatives has a rich history, with the parent molecule,
cyclohexane, being a central focus of conformational analysis and a key industrial chemical[2].
Similarly, the study of thiols and sulfides has been extensive due to their importance in organic
synthesis and biological systems[3]. However, (hexylthio)-Cyclohexane itself has not been the
subject of significant academic or industrial research, and as such, there are no notable
researchers or institutions associated with its discovery or development.

Chemical and Physical Properties

The primary source of physical and chemical data for (hexylthio)-Cyclohexane is the PubChem
database, which aggregates information from various chemical suppliers and databases[1].
The available data is summarized in the table below.
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Property Value Source
Molecular Formula C12H24S [1]
Molecular Weight 200.39 g/mol [1]
CAS Number 7133-26-8 [1]
IUPAC Name hexylsulfanylcyclohexane [1]
Synonyms Cycfohexyl hexyl sulfide, o
Sulfide, cyclohexyl hexyl
Appearance No data available
Boiling Point No experimental data available
Melting Point No experimental data available
Density No experimental data available
Solubility Insoluble in water (predicted)
XLogP3-AA 5.0 [1]
Hydrogen Bond Donor Count 0 [1]
Hydrogen Bond Acceptor
C)c;untg p ! s
Rotatable Bond Count 6 [1]

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of (hexylthio)-Cyclohexane is

not readily available in the searched literature, a plausible synthetic route can be derived from

general methods for the preparation of alkylthio cyclohexanes. A common and effective method

is the nucleophilic substitution of a cyclohexyl halide with a hexanethiolate salt.

Proposed Experimental Protocol: Synthesis of (Hexylthio)-Cyclohexane via Nucleophilic

Substitution

Materials:
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Cyclohexyl bromide

1-Hexanethiol

Sodium hydride (NaH) or Sodium ethoxide (NaOEt)

Anhydrous N,N-Dimethylformamide (DMF) or Tetrahydrofuran (THF)

Diethyl ether

Saturated aqueous sodium bicarbonate solution

Saturated aqueous sodium chloride solution (brine)

Anhydrous magnesium sulfate (MgSO4)

Procedure:

Thiolate Formation: In a flame-dried, three-necked round-bottom flask equipped with a
magnetic stirrer, a dropping funnel, and a nitrogen inlet, add 1-Hexanethiol (1.0 eq) to
anhydrous DMF. Cool the solution to 0 °C in an ice bath. Add sodium hydride (1.1 eq)
portion-wise, ensuring the temperature does not rise significantly. Stir the mixture at 0 °C for
30 minutes to allow for the formation of the sodium hexanethiolate.

Nucleophilic Substitution: Add Cyclohexyl bromide (1.05 eq) dropwise to the solution of the
thiolate at O °C. After the addition is complete, allow the reaction mixture to warm to room
temperature and stir for 12-24 hours. Monitor the reaction progress by thin-layer
chromatography (TLC).

Workup: Quench the reaction by the slow addition of water. Transfer the mixture to a
separatory funnel and extract with diethyl ether (3 x 50 mL).

Purification: Wash the combined organic layers with saturated aqueous sodium bicarbonate
solution, followed by brine. Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate under reduced pressure to obtain the crude product.

Characterization: Purify the crude (hexylthio)-Cyclohexane by vacuum distillation or column
chromatography on silica gel. Characterize the final product by *H NMR, 3C NMR, and mass
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spectrometry to confirm its identity and purity.

Visualizations

Logical Workflow for the Proposed Synthesis of (hexylthio)-Cyclohexane
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Caption: Proposed synthesis of (hexylthio)-Cyclohexane.

Applications and Future Directions

There is no information in the public domain regarding the specific applications of (hexylthio)-
Cyclohexane. The Good Scents Company database indicates it is not used for fragrance or
flavor applications[4][5]. Without data on its biological activity, its utility in drug development is
unknown.

Future research on this compound could involve:

» Definitive Synthesis and Characterization: A full experimental report on the synthesis and
detailed characterization of (hexylthio)-Cyclohexane would be a valuable contribution to the
chemical literature.

» Biological Screening: Screening of the compound for various biological activities could
uncover potential applications in medicine or agriculture.

o Material Science: Investigation of its properties as a solvent, ligand, or material precursor
could reveal other potential uses.

Conclusion

(Hexylthio)-Cyclohexane is a structurally simple thioether whose presence is noted in chemical
databases but lacks a significant research footprint. This guide has synthesized the available
data on its properties and proposed a viable synthetic route. For researchers interested in this
or related molecules, the information provided here serves as a foundational resource,
highlighting the need for further experimental investigation to fully characterize this compound
and explore its potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15488970?utm_src=pdf-body-img
https://patents.google.com/patent/US2248827A/en
https://patents.google.com/patent/US4249937A/en
https://www.benchchem.com/product/b15488970?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15488970?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

References

Patents [patents.google.com]

1. EP0395422B1 - Cyclohexane derivatives, its salts and uses as insecticides - Google

e 2. Google Patents Advanced Search [patents.google.com]

e 3. Cyclohexane, (hexylthio)- | C12H24S | CID 557510 - PubChem

[pubchem.ncbi.nim.nih.gov]

o 4,US2248827A - Dialkyl-cyclohexyl-phenols - Google Patents [patents.google.com]

o 5.US4249937A - Cyclohexane derivatives - Google Patents [patents.google.com]

¢ To cite this document: BenchChem. [An In-depth Technical Guide to (Hexylthio)-
Cyclohexane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15488970#discovery-and-history-of-cyclohexane-

hexylthio]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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